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Introduction
The L17E peptide is a powerful tool for intracellular delivery of macromolecules. As an

attenuated cationic amphiphilic lytic (ACAL) peptide, it facilitates the entry of cargo such as

proteins, antibodies, and nucleic acids into the cytosol of living cells.[1] L17E operates through

a dual mechanism: it induces macropinocytosis to promote cellular uptake and subsequently

disrupts the endosomal membrane, allowing the cargo to escape into the cytoplasm and reach

its intracellular target.[1][2] This document provides a detailed guide for the reconstitution,

storage, and application of the L17E peptide in experimental settings.
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Property Value Reference

Full Name
L17E Cytosolic Delivery

Peptide
[3]

Amino Acid Sequence

Ile-Trp-Leu-Thr-Ala-Leu-Lys-

Phe-Leu-Gly-Lys-His-Ala-Ala-

Lys-His-Glu-Ala-Lys-Gln-Gln-

Leu-Ser-Lys-Leu-NH2

MedChemExpress

Molecular Weight 2859.42 g/mol MedChemExpress

Appearance
White to off-white lyophilized

powder
MedChemExpress

Reconstitution and Storage Protocols
Proper handling and storage of the L17E peptide are crucial to maintain its activity and ensure

experimental reproducibility.

Reconstitution Protocol
Equilibration: Before opening, allow the vial of lyophilized L17E peptide to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming inside the vial upon

opening, which can affect peptide stability.

Solvent Selection: Reconstitute the L17E peptide in sterile, nuclease-free water.

Concentration: Prepare a stock solution of 1 mM by dissolving the peptide in the appropriate

volume of water. For example, for 1 mg of peptide, add 349.7 µL of water.

Dissolution: Gently vortex or pipette the solution to ensure the peptide is completely

dissolved. Avoid vigorous shaking, which can cause peptide aggregation.

Sterilization (Optional): If required for your specific application, the reconstituted peptide

solution can be sterile-filtered through a 0.22 µm filter.
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 1 year
Store in a desiccator,

protected from light.

-80°C Up to 2 years For long-term storage.

Reconstituted Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 6 months

Recommended for

longer-term storage of

the solution.

Important: Avoid repeated freeze-thaw cycles of the reconstituted peptide solution as this can

lead to degradation and loss of activity. It is highly recommended to aliquot the stock solution

into single-use volumes.

Experimental Protocols
Intracellular Delivery of a Fluorescently Labeled
Antibody
This protocol provides a general guideline for the co-incubation of L17E with a fluorescently

labeled antibody for intracellular delivery into cultured mammalian cells.

Materials:

Cultured mammalian cells (e.g., HeLa)

Complete cell culture medium

Serum-free cell culture medium

L17E peptide stock solution (1 mM in sterile water)

Fluorescently labeled antibody of interest
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Phosphate-Buffered Saline (PBS)

Microscopy imaging system

Protocol:

Cell Seeding: Seed cells in a suitable culture vessel (e.g., 24-well glass-bottom plate) at a

density that will result in 70-80% confluency on the day of the experiment.

Cell Preparation: On the day of the experiment, remove the complete culture medium and

wash the cells once with pre-warmed PBS.

Preparation of Delivery Complex:

In a sterile microcentrifuge tube, prepare the delivery complex by mixing the L17E peptide

and the fluorescently labeled antibody in serum-free medium. A final concentration of 20-

40 µM for L17E is a good starting point for optimization. The optimal concentration of the

antibody will depend on the specific antibody and experimental goals.

Gently mix and incubate at room temperature for 15-30 minutes to allow for complex

formation.

Co-incubation:

Remove the PBS from the cells and add the L17E-antibody complex solution to the cells.

Incubate the cells at 37°C in a CO2 incubator for 1-4 hours. The optimal incubation time

may vary depending on the cell type and the cargo being delivered.

Washing: After incubation, remove the delivery complex solution and wash the cells three

times with pre-warmed PBS to remove any extracellular peptide and antibody.

Imaging: Add fresh, pre-warmed complete culture medium to the cells. The cells can now be

imaged using a fluorescence microscope to observe the intracellular delivery of the antibody.

Cytotoxicity Assay (MTT Assay)
It is recommended to assess the cytotoxicity of L17E on the specific cell line being used.
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Materials:

Cultured mammalian cells

Complete cell culture medium

L17E peptide

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

96-well plate

Plate reader

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Peptide Treatment: Prepare serial dilutions of the L17E peptide in complete culture medium

and add them to the cells. Include untreated cells as a negative control. A typical

concentration range to test is 10-100 µM.

Incubation: Incubate the cells with the peptide for a period relevant to your delivery

experiments (e.g., 4-24 hours).

MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4

hours at 37°C.

Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using

a plate reader. Cell viability is expressed as a percentage relative to the untreated control

cells. One study on HeLa cells showed no detectable effect on viability at the concentrations

tested.[4]
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Data Presentation
L17E Peptide Performance Overview

Application Cargo Cell Line
L17E
Concentrati
on

Outcome Reference

Intracellular

Delivery
PNA HeLa 40 µM

>90% of cells

successfully

transfected

[4]

Intracellular

Delivery

Antibody

(IgG)
HeLa 40 µM

Successful

cytosolic

delivery

[2]

Intracellular

Delivery

Saporin

(protein)
HeLa 40 µM

Efficient

delivery

leading to cell

death

MedChemEx

press

Intracellular

Delivery

Cre

recombinase
HeLa 40 µM

Functional

delivery

leading to

gene

expression

MedChemEx

press

Visualizations
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed mechanism of L17E-mediated intracellular

delivery and a typical experimental workflow.
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Caption: L17E peptide induces macropinocytosis for cargo uptake and disrupts the endosomal

membrane for cytosolic release.

Experimental Workflow for L17E Delivery
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Caption: A step-by-step workflow for intracellular cargo delivery using the L17E peptide.

Troubleshooting
Problem Possible Cause Suggested Solution

Low Delivery Efficiency
Suboptimal L17E or cargo

concentration.

Perform a dose-response

experiment to determine the

optimal concentrations.

Inefficient complex formation.

Ensure proper mixing and

incubation of the L17E-cargo

complex before adding to cells.

Cell type is resistant to L17E.

Test different cell lines; delivery

efficiency can be cell-type

dependent.

High Cell Death L17E concentration is too high.

Reduce the concentration of

L17E and/or the incubation

time. Perform a cytotoxicity

assay.

Contamination of peptide

stock.

Use sterile techniques for

reconstitution and handling.

Filter-sterilize the reconstituted

peptide.

Inconsistent Results
Repeated freeze-thaw cycles

of L17E stock.

Aliquot the reconstituted

peptide into single-use

volumes.

Variation in cell confluency.

Ensure consistent cell seeding

density and confluency at the

time of the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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